molecular formula C12H14N2O B8449701 2-Cyclopentyl-6-methoxy-isonicotinonitrile

2-Cyclopentyl-6-methoxy-isonicotinonitrile

Cat. No.: B8449701
M. Wt: 202.25 g/mol
InChI Key: RURNVPGUVCVOCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyclopentyl-6-methoxy-isonicotinonitrile is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14N2O

Molecular Weight

202.25 g/mol

IUPAC Name

2-cyclopentyl-6-methoxypyridine-4-carbonitrile

InChI

InChI=1S/C12H14N2O/c1-15-12-7-9(8-13)6-11(14-12)10-4-2-3-5-10/h6-7,10H,2-5H2,1H3

InChI Key

RURNVPGUVCVOCW-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=N1)C2CCCC2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pyridine (8.86 g, 91.3 mmol) is added to a solution of 2-cyclopentyl-6-methoxy-isonicotinamide (3.35 g, 15.2 mmol) in DCM (100 mL). The mixture is cooled to 0° C. before trifluoroacetic acid anhydride (9.58 g, 45.6 mmol) is added portionwise. The mixture is stirred at 0° C. for 1 h before it is diluted with DCM (100 mL) and washed with sat. aq. NaHCO3 solution (100 mL) and brine (100 mL). The separated org. phase is dried over MgSO4, filtered and concentrated. The crude product is purified by CC on silica gel eluting with heptane:EA 9:1 to give 2-cyclopentyl-6-methoxy-isonicotinonitrile (2.09 g) as pale yellow oil; LC-MS**: tR=0.80 min, [M+1]+=not detectable; 1H NMR (D6-DMSO): δ 1.61-1.82 (m, 6H), 1.94-2.03 (m, 2H), 3.16 (quint, J=7.8 Hz, 1H), 3.89 (s, 3H), 7.15 (s, 1H), 7.28 (s, 1H).
Quantity
8.86 g
Type
reactant
Reaction Step One
Quantity
3.35 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
9.58 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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